Cas no 139490-58-7 (1-(1-bromo-2-methylpropan-2-yl)-2,3-dihydro-1H-indene)

• Product Name: 1-(1-bromo-2-methylpropan-2-yl)-2,3-dihydro-1H-indene
• CAS No: 139490-58-7
• MF: C₁₃H₁₇Br
• MW: 253.178083181381
• CID: 6271589
• PubChem ID: 78064137
• Update Time: 2025-07-19

1-(1-bromo-2-methylpropan-2-yl)-2,3-dihydro-1H-indene Chemical and Physical Properties

Names and Identifiers

• 1-(1-bromo-2-methylpropan-2-yl)-2,3-dihydro-1H-indene
• EN300-1916462
• 139490-58-7

• Inchi： 1S/C13H17Br/c1-13(2,9-14)12-8-7-10-5-3-4-6-11(10)12/h3-6,12H,7-9H2,1-2H3
• InChI Key： CHQCILLWUQHNFE-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)C1C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 252.05136g/mol
• Monoisotopic Mass: 252.05136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 0Ų

Additional information on 1-(1-bromo-2-methylpropan-2-yl)-2,3-dihydro-1H-indene

Comprehensive Overview of 1-(1-bromo-2-methylpropan-2-yl)-2,3-dihydro-1H-indene (CAS No. 139490-58-7)

The compound 1-(1-bromo-2-methylpropan-2-yl)-2,3-dihydro-1H-indene (CAS No. 139490-58-7) is a brominated derivative of dihydroindene, which has garnered significant attention in organic synthesis and pharmaceutical research. Its unique molecular structure, featuring a bromine substituent and a dihydroindene backbone, makes it a versatile intermediate for constructing complex organic frameworks. Researchers and industries are increasingly exploring its applications in drug discovery, material science, and agrochemical development.

One of the key reasons for the growing interest in 1-(1-bromo-2-methylpropan-2-yl)-2,3-dihydro-1H-indene is its role in cross-coupling reactions, a hot topic in modern synthetic chemistry. The bromine atom in the molecule serves as an excellent leaving group, enabling efficient palladium-catalyzed transformations such as Suzuki, Heck, and Negishi couplings. These reactions are pivotal for creating carbon-carbon bonds, a fundamental step in synthesizing bioactive molecules and advanced materials.

In the context of green chemistry, a trending topic in 2023, CAS No. 139490-58-7 has been studied for its potential in sustainable synthesis. Researchers are investigating solvent-free or low-toxicity solvent systems to optimize its reactivity, aligning with the global push for environmentally friendly chemical processes. This aligns with frequent search queries like "green synthesis of brominated compounds" and "sustainable intermediates for pharmaceuticals."

The dihydroindene core of this compound also contributes to its relevance in medicinal chemistry. Indene derivatives are known for their bioactivity, and the introduction of a 2-methylpropan-2-yl group enhances lipophilicity, a critical factor in drug design. Recent publications have highlighted its use in developing kinase inhibitors and anti-inflammatory agents, addressing high-demand therapeutic areas such as oncology and autoimmune diseases.

From a commercial perspective, 1-(1-bromo-2-methylpropan-2-yl)-2,3-dihydro-1H-indene is classified as a high-value fine chemical. Its synthesis typically involves electrophilic bromination of the corresponding indene precursor, followed by purification via column chromatography. Manufacturers emphasize strict quality control to meet the standards of pharmaceutical clients, a point often queried by buyers searching for "high-purity brominated intermediates."

Analytical characterization of CAS No. 139490-58-7 employs advanced techniques like NMR spectroscopy (¹H and ¹³C), mass spectrometry, and HPLC. These methods confirm the compound's structural integrity and purity, which are crucial for reproducibility in research. This technical focus responds to common search terms such as "NMR data for dihydroindene derivatives" and "HPLC methods for brominated compounds."

Looking ahead, the demand for 1-(1-bromo-2-methylpropan-2-yl)-2,3-dihydro-1H-indene is expected to rise due to its dual utility in small-molecule drug development and functional material synthesis. Innovations in catalytic systems and process optimization will likely dominate future research, as reflected in emerging academic literature and patent filings. This positions the compound as a noteworthy subject for both industrial chemists and academic researchers tracking the evolution of organobromine chemistry.